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Compound of Interest

Compound Name: Tetradecylcyclohexane

CAS No.: 1795-18-2

Cat. No.: B157289

Get Quote

This guide provides essential safety protocols and personal protective equipment (PPE)

recommendations for the handling of Tetradecylcyclohexane in a laboratory setting.

Developed for researchers, scientists, and drug development professionals, this document

synthesizes technical data with practical, field-proven insights to ensure a safe and efficient

work environment. Our commitment is to empower you with knowledge that extends beyond

the product, fostering a culture of safety and scientific integrity.

Understanding the Risks: Hazard Analysis of
Tetradecylcyclohexane
Tetradecylcyclohexane (CAS No. 1795-18-2) is a cycloalkane with a long alkyl chain. While it

may not be as volatile as some lower molecular weight solvents, it presents a significant health

hazard that necessitates careful handling.

The primary and most critical hazard associated with Tetradecylcyclohexane is aspiration

toxicity.[1] According to the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS), it is classified as Aspiration Hazard Category 1, with the hazard statement

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b157289#bc-rfq
https://www.benchchem.com/product/b157289/docs?utm_src=pdf-body#a-comprehensive-guide-to-personal-protective-equipment-for-handling-tetradecylcyclohexane
https://www.benchchem.com/product/b157289/docs?utm_src=pdf-body#a-comprehensive-guide-to-personal-protective-equipment-for-handling-tetradecylcyclohexane
https://www.benchchem.com/product/b157289/docs?utm_src=pdf-body#a-comprehensive-guide-to-personal-protective-equipment-for-handling-tetradecylcyclohexane
https://www.benchchem.com/product/b157289/docs?utm_src=pdf-body#a-comprehensive-guide-to-personal-protective-equipment-for-handling-tetradecylcyclohexane
https://pubchem.ncbi.nlm.nih.gov/compound/15715
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157289?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


H304: May be fatal if swallowed and enters airways.[1] This means that if the liquid is ingested

and then drawn into the lungs, it can cause severe and potentially fatal lung damage.

Due to its physical state as a solid at room temperature (freezing point: 24°C), the risk of

aerosolization during handling, such as scooping or transferring, must be considered.[2] While

vapor pressure data is not readily available in public databases, its high molecular weight

suggests a low vapor pressure at standard temperature and pressure. However, heating the

substance will increase its volatility and the potential for inhalation exposure.

Key Hazard Summary:

Hazard
Classification

GHS Category Hazard Statement
Primary Route of
Exposure

Aspiration Toxicity 1

H304: May be fatal if

swallowed and enters

airways

Ingestion, Inhalation

of aerosols

Skin Contact Not Classified

May cause mild

irritation upon

prolonged contact

Dermal

Eye Contact Not Classified
May cause

mechanical irritation
Ocular

The Core of Safety: A Multi-Layered PPE Strategy
A robust PPE strategy is the cornerstone of safe chemical handling. For

Tetradecylcyclohexane, the focus is on preventing ingestion, inhalation of aerosols, and direct

contact with skin and eyes. The following sections detail the rationale and specifications for

each type of PPE.

Eye and Face Protection: Your First Line of Defense
Rationale: Direct contact with the eyes by solid particles or splashes of molten

Tetradecylcyclohexane can cause mechanical irritation. Given the aspiration hazard,

preventing any accidental splashes towards the mouth is also crucial.
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Minimum Requirement:

Chemical Splash Goggles: These are essential to provide a seal around the eyes, protecting

against dust and potential splashes.[3] Look for goggles that meet the ANSI Z87.1 standard

for chemical splash protection.

Enhanced Protection (Recommended for large quantities or heating):

Face Shield worn over Chemical Splash Goggles: A face shield provides an additional layer

of protection for the entire face from splashes of molten material or larger quantities of the

solid.

Hand Protection: The Right Glove for the Job
Rationale: While Tetradecylcyclohexane is not classified as a skin irritant, prolonged or

repeated contact should be avoided. The primary purpose of gloves is to prevent skin contact

and the subsequent risk of accidental ingestion.

Recommended Glove Material:

Nitrile Gloves: Nitrile gloves offer good resistance to a wide range of chemicals, including

aliphatic and alicyclic hydrocarbons.[2][4] For handling Tetradecylcyclohexane, nitrile

provides a suitable barrier for incidental contact.

Important Considerations:

Glove Thickness: A minimum thickness of 4-5 mil is recommended for adequate protection

against incidental splashes.

Inspection and Replacement: Always inspect gloves for tears or punctures before use. If

contact with Tetradecylcyclohexane occurs, remove the gloves immediately, wash your

hands, and don a new pair. Disposable gloves should never be reused.

Double Gloving: For procedures with a higher risk of splashes, such as when handling

molten Tetradecylcyclohexane, wearing two pairs of nitrile gloves can provide additional

protection.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.benchchem.com/product/b157289/docs?utm_src=pdf-body#a-comprehensive-guide-to-personal-protective-equipment-for-handling-tetradecylcyclohexane
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://glovesbyweb.com/pages/gloves-chemical-resistance-chart
https://www.benchchem.com/product/b157289/docs?utm_src=pdf-body#a-comprehensive-guide-to-personal-protective-equipment-for-handling-tetradecylcyclohexane
https://www.benchchem.com/product/b157289/docs?utm_src=pdf-body#a-comprehensive-guide-to-personal-protective-equipment-for-handling-tetradecylcyclohexane
https://www.benchchem.com/product/b157289/docs?utm_src=pdf-body#a-comprehensive-guide-to-personal-protective-equipment-for-handling-tetradecylcyclohexane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157289?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glove Material
Chemical Resistance to
Alkanes/Cycloalkanes

Suitability for
Tetradecylcyclohexane

Nitrile
Good to Excellent (for

incidental contact)
Recommended

Latex Fair to Poor Not Recommended

Vinyl Poor Not Recommended

Neoprene Good to Excellent Suitable Alternative

Butyl Rubber Poor Not Recommended

This table provides general guidance. Always consult the glove manufacturer's specific

chemical resistance data.

Body Protection: Shielding from Contamination
Rationale: A lab coat is essential to protect your personal clothing from contamination with

Tetradecylcyclohexane.

Requirement:

Laboratory Coat: A standard, long-sleeved laboratory coat should be worn at all times when

handling this chemical. Ensure it is fully buttoned.

Chemical-Resistant Apron: When handling larger quantities or when there is a significant risk

of splashing, a chemical-resistant apron worn over the lab coat is recommended.

Respiratory Protection: Assessing the Inhalation Risk
Rationale: The need for respiratory protection depends on the specific handling conditions and

the potential for generating airborne particles or vapors. Although the vapor pressure of

Tetradecylcyclohexane is expected to be low at room temperature, certain operations can

increase the inhalation risk.

When is Respiratory Protection Necessary?
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Handling the solid in a way that generates dust.

Heating Tetradecylcyclohexane above its melting point.

Aerosol-generating procedures (e.g., spraying, sonicating solutions).

Inadequate ventilation.

Recommended Respiratory Protection:

For Dusts/Aerosols: A NIOSH-approved N95 particulate respirator is the minimum

requirement when handling the solid in a manner that may create dust.

For Vapors from Heated Liquid: If heating Tetradecylcyclohexane, an air-purifying

respirator (APR) with organic vapor (OV) cartridges is necessary.[5]

In situations with high concentrations or poor ventilation: A powered air-purifying respirator

(PAPR) with organic vapor cartridges may be required to provide a higher level of protection.

[6]

OSHA regulations require that a written respiratory protection program be in place before any

employee is required to wear a respirator.[6] This includes medical evaluation, fit testing, and

training.[6]

Operational and Disposal Plans: A Step-by-Step
Approach
A self-validating protocol ensures safety at every stage of the workflow, from receiving the

chemical to its final disposal.

Safe Handling Workflow
The following diagram outlines the critical steps for the safe handling of

Tetradecylcyclohexane.
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Caption: Workflow for the safe handling of Tetradecylcyclohexane.

Disposal Plan
As a non-polar organic compound, Tetradecylcyclohexane waste must be handled as

hazardous waste.

Step-by-Step Disposal Protocol:

Segregation: Do not mix Tetradecylcyclohexane waste with other waste streams,

particularly aqueous or halogenated waste.

Container: Collect all solid and liquid waste containing Tetradecylcyclohexane in a clearly

labeled, leak-proof container. The label should include "Hazardous Waste,"

"Tetradecylcyclohexane," and the primary hazard (Aspiration Hazard).

Storage: Store the waste container in a designated, well-ventilated satellite accumulation

area, away from incompatible materials.

Disposal: Arrange for pick-up and disposal by your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal contractor. Under no

circumstances should Tetradecylcyclohexane be disposed of down the drain.

Emergency Procedures: Be Prepared
Spill Response:

Evacuate: Clear the immediate area of all personnel.
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Ventilate: Ensure the area is well-ventilated. If the spill is large, evacuate the lab and inform

your supervisor and EHS.

PPE: Don the appropriate PPE, including respiratory protection if necessary.

Containment: For solid spills, carefully sweep or scoop the material into a labeled waste

container, avoiding dust generation. For molten spills, use an absorbent material suitable for

organic liquids to contain and absorb the spill.

Decontaminate: Clean the spill area thoroughly with a suitable solvent (e.g., isopropanol),

followed by soap and water. Collect all cleanup materials as hazardous waste.

First Aid:

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.

Ingestion:Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention and provide the Safety Data Sheet to the medical

personnel.

Conclusion: A Commitment to Safety
The safe handling of Tetradecylcyclohexane is predicated on a thorough understanding of its

aspiration hazard and the diligent application of appropriate personal protective equipment and

handling protocols. By adhering to the guidelines outlined in this document, researchers can

mitigate the risks associated with this chemical and maintain a safe laboratory environment.

Your commitment to these practices is a testament to your dedication to both scientific

excellence and the well-being of your colleagues.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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